1-(benzylsulfonyl)-4-isopropylpiperazine oxalate
Overview
Description
1-(Benzylsulfonyl)-4-isopropylpiperazine oxalate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The mechanism of action of 1-(benzylsulfonyl)-4-isopropylpiperazine oxalate is not fully understood. However, it is thought to act as a partial agonist at certain serotonin receptors, meaning that it activates these receptors to a lesser extent than the natural ligand.
Biochemical and Physiological Effects:
1-(Benzylsulfonyl)-4-isopropylpiperazine oxalate has been found to have a range of biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been found to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(benzylsulfonyl)-4-isopropylpiperazine oxalate in lab experiments is its high affinity for certain serotonin receptors, which makes it a useful tool for studying the function of these receptors. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 1-(benzylsulfonyl)-4-isopropylpiperazine oxalate. One area of interest is its potential use as a therapeutic agent for the treatment of anxiety and depression. Another area of interest is its potential use as a tool for studying the function of certain serotonin receptors in the brain. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research and medicine.
Scientific Research Applications
1-(Benzylsulfonyl)-4-isopropylpiperazine oxalate has been studied for its potential applications in scientific research. One area of interest is its potential use as a tool for studying the function of certain receptors in the brain. This compound has been shown to have affinity for certain serotonin receptors, which are involved in a range of physiological processes.
properties
IUPAC Name |
1-benzylsulfonyl-4-propan-2-ylpiperazine;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2S.C2H2O4/c1-13(2)15-8-10-16(11-9-15)19(17,18)12-14-6-4-3-5-7-14;3-1(4)2(5)6/h3-7,13H,8-12H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGSJHTPMEILYGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCN(CC1)S(=O)(=O)CC2=CC=CC=C2.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzylsulfonyl-4-propan-2-ylpiperazine;oxalic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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